{4-[2-(4-Chlorophenoxy)ethoxy]phenyl}methanamine
Overview
Description
“{4-[2-(4-Chlorophenoxy)ethoxy]phenyl}methanamine” is a chemical compound with the CAS Number: 938321-02-9 . It has a molecular weight of 277.75 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is “this compound” and its InChI Code is "1S/C15H16ClNO2/c16-13-3-7-15(8-4-13)19-10-9-18-14-5-1-12(11-17)2-6-14/h1-8H,9-11,17H2" . This provides a detailed description of the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 277.75 .Scientific Research Applications
Environmental Impact and Degradation
Alkylphenol ethoxylates (APEs), which are structurally related to “{4-[2-(4-Chlorophenoxy)ethoxy]phenyl}methanamine”, are widely used in various products and have been extensively studied due to their environmental persistence and potential endocrine-disrupting effects. A study highlighted the environmental fate of APEs, focusing on their degradation into more persistent compounds like nonylphenol (NP), octylphenol (OP), and their ethoxylates, which can accumulate in the environment and potentially disrupt endocrine functions in wildlife and humans (Ying, Williams, & Kookana, 2002).
Antimicrobial and Pharmacological Potential
The pharmacological potential of phenylacetamide derivatives, which share a phenyl group commonality with “this compound”, has been explored. A study synthesized and evaluated the antibacterial activity of Schiff bases of diphenylamine derivatives against pathogenic bacteria, indicating potential applications in developing antimicrobial agents (Kumar, Kumar, & Khan, 2020).
Analysis of Chemical Properties and Environmental Behavior
Understanding the behavior and properties of chemicals related to “this compound” can guide environmental and health risk assessments. A study provided a comprehensive review of 2,4-dichlorophenoxyacetic acid (2,4-D) and other phenoxy herbicides, revealing their sorption behavior in different environmental contexts, which is crucial for evaluating their environmental impact and guiding regulatory decisions (Werner, Garratt, & Pigott, 2012).
Toxicity and Health Impact
Investigations into the health effects of chemicals structurally similar to “this compound” are vital for understanding potential risks. Methoxychlor, as a model environmental estrogen, shows that exposure to such chemicals can have significant reproductive and developmental effects, highlighting the importance of assessing the toxicity of related compounds (Cummings, 1997).
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to human estrogen receptors α and β .
Mode of Action
It’s worth noting that similar compounds have been found to produce beneficial effects on bone and cholesterol levels, while maintaining antagonist effects on the uterus .
Biochemical Pathways
Similar compounds have been found to interact with estrogen receptors, which play a crucial role in numerous biochemical pathways, including those related to bone health and cholesterol metabolism .
Result of Action
Similar compounds have been found to produce beneficial effects on bone and cholesterol levels, while maintaining antagonist effects on the uterus .
Properties
IUPAC Name |
[4-[2-(4-chlorophenoxy)ethoxy]phenyl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO2/c16-13-3-7-15(8-4-13)19-10-9-18-14-5-1-12(11-17)2-6-14/h1-8H,9-11,17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFODYPZAKRKVNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)OCCOC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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